Cas no 1794828-93-5 (rac FTY720-d4 Phosphate)

• Product Name: rac FTY720-d4 Phosphate
• CAS No: 1794828-93-5
• MF: C₁₉H₃₄NO₅P
• MW: 391.475373744965
• CID: 4554820
• PubChem ID: 71316988
• Update Time: 2024-11-05

rac FTY720-d4 Phosphate Chemical and Physical Properties

Names and Identifiers

• rac FTY720-d4 Phosphate
• LRFKWQGGENFBFO-ONNKGWAKSA-N
• Fingolimod phosphate D4Q: What is Fingolimod phosphate D4 Q: What is the CAS Number of Fingolimod phosphate D4 Q: What is the storage condition of Fingolimod phosphate D4 Q: What are the applications of Fingolimod phosphate D4
• Fingolimod phosphate-d4
• HY-15381S
• CS-0375272
• ES-2506
• [2-amino-1,1-dideuterio-2-[dideuterio(hydroxy)methyl]-4-(4-octylphenyl)butyl] dihydrogen phosphate
• 1794828-93-5
• AKOS037652745
• 2-Amino-2-[2-(4-octylphenyl)ethyl]-1,3-propanediol-d4 1-(Dihydrogen Phosphate); 2-Amino-2-[2-(4-octylphenyl)ethyl]-1,3-propanediol-d4 Mono(dihydrogen phosphate) Ester; FTY720-P-d4; FTY-P-d4;
• Fingolimod phosphate D4

• Inchi： 1S/C19H34NO5P/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-25-26(22,23)24/h9-12,21H,2-8,13-16,20H2,1H3,(H2,22,23,24)/i15D2,16D2
• InChI Key： LRFKWQGGENFBFO-ONNKGWAKSA-N
• SMILES： P(OC([2H])([2H])C(N)(C([2H])([2H])O)CCC1=CC=C(CCCCCCCC)C=C1)(O)(O)=O

Computed Properties

• Exact Mass: 391.24256717g/mol
• Monoisotopic Mass: 391.24256717g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphoethanolamines
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Phosphoethanolamines